Cas no 1001162-89-5 (1-(N-Methoxycarbonyl)indole-2-boronic Acid)

• Product Name: 1-(N-Methoxycarbonyl)indole-2-boronic Acid
• CAS No: 1001162-89-5
• MF: C₁₀H₁₀BNO₄
• MW: 219.001702785492
• MDL: MFCD22123264
• CID: 842435
• PubChem ID: 71464234
• Update Time: 2025-04-19

1-(N-Methoxycarbonyl)indole-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (1-(Methoxycarbonyl)-1H-indol-2-yl)boronic acid
• (1-methoxycarbonylindol-2-yl)boronic acid
• 1-(Methoxycarbonyl)-1H-indol-2-ylboronic acid
• 1-(N-Methoxycarbonyl)indole-2-boronic acid
• 2-Borono-1H-indol-1-carboxylic acid 1-Methyl ester
• 1H-Indole-1-carboxylic acid, 2-borono-, 1-Methyl ester
• (1-(Methoxycarbonyl)-1H-indol-2-yl)boronicacid
• BQB16289
• SY317047
• DTXSID40856003
• 1-(METHOXYCARBONYL)INDOL-2-YLBORONIC ACID
• DB-354088
• MFCD22123264
• CS-0114166
• D82612
• N-(methoxycarbonyl)indole-2-boronic acid
• BS-14130
• 1001162-89-5
• [1-(Methoxycarbonyl)-1H-indol-2-yl]boronic acid
• AKOS016012851
• 1-(Methoxycarbonyl)indole-2-boronic Acid
• 1-(N-Methoxycarbonyl)indole-2-boronic Acid

• MDL： MFCD22123264
• Inchi： 1S/C10H10BNO4/c1-16-10(13)12-8-5-3-2-4-7(8)6-9(12)11(14)15/h2-6,14-15H,1H3
• InChI Key： BYSPSIQMPUCCRP-UHFFFAOYSA-N
• SMILES： O(C)C(N1C(B(O)O)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 219.0702880g/mol
• Monoisotopic Mass: 219.0702880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• PSA: 71.69000
• LogP: -0.06440